N-[3-(acetylamino)phenyl]-5-bromo-2-ethoxybenzamide

• Molecular Formula: C17H17BrN2O3
• Molecular Weight: 377.2 g/mol
• IUPAC Name: N-(3-acetamidophenyl)-5-bromo-2-ethoxybenzamide
• InChI: InChI=1S/C17H17BrN2O3/c1-3-23-16-8-7-12(18)9-15(16)17(22)20-14-6-4-5-13(10-14)19-11(2)21/h4-10H,3H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: LEYHSDCDOBYCSV-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)Br)C(=O)NC2=CC(=CC=C2)NC(=O)C
• Canonical SMILES: CCOC1=C(C=C(C=C1)Br)C(=O)NC2=CC=CC(=C2)NC(=O)C

Description

N-[3-(acetylamino)phenyl]-5-bromo-2-ethoxybenzamide, commonly known as AEB071, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. AEB071 is a selective inhibitor of protein kinase C (PKC) and has been shown to have promising results in preclinical studies.

Mechanism of Action

AEB071 selectively inhibits N-[3-(acetylamino)phenyl]-5-bromo-2-ethoxybenzamide, which plays a role in various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting N-[3-(acetylamino)phenyl]-5-bromo-2-ethoxybenzamide, AEB071 can affect various signaling pathways and cellular processes, leading to its therapeutic effects.
Biochemical and Physiological Effects:
AEB071 has been shown to have various biochemical and physiological effects. In preclinical studies, AEB071 has been shown to inhibit the growth of cancer cells, reduce inflammation in autoimmune diseases, and prevent transplant rejection. AEB071 has also been shown to have neuroprotective effects and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using AEB071 in lab experiments is its selectivity for N-[3-(acetylamino)phenyl]-5-bromo-2-ethoxybenzamide, which allows for more targeted effects. However, one limitation is the potential for off-target effects, which can affect the interpretation of experimental results.

Future Directions

There are many potential future directions for research on AEB071. One area of interest is its potential use in combination with other therapies, such as chemotherapy or immunotherapy, for the treatment of cancer. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the potential off-target effects of AEB071 and to optimize its therapeutic efficacy.

Synthesis Methods

The synthesis of AEB071 involves the reaction of 5-bromo-2-ethoxybenzoic acid with 3-aminoacetophenone to form the intermediate, 5-bromo-2-ethoxy-N-(3-acetylphenyl)benzamide. The intermediate is then reacted with thionyl chloride and triethylamine to form the final product, AEB071.

Scientific Research Applications

AEB071 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune diseases, and transplant rejection. In preclinical studies, AEB071 has been shown to inhibit the growth of cancer cells and reduce inflammation in autoimmune diseases.